1-(3-Chlorophenyl)-3-(5-(4-(2-methoxyphenyl)piperazine-1-carbonyl)-4-methylthiazol-2-yl)urea

• IUPAC Name: 1-(3-chlorophenyl)-3-[5-[4-(2-methoxyphenyl)piperazine-1-carbonyl]-4-methyl-1,3-thiazol-2-yl]urea
• InChI: InChI=1S/C23H24ClN5O3S/c1-15-20(33-23(25-15)27-22(31)26-17-7-5-6-16(24)14-17)21(30)29-12-10-28(11-13-29)18-8-3-4-9-19(18)32-2/h3-9,14H,10-13H2,1-2H3,(H2,25,26,27,31)
• InChI Key: JXMZMNREOKTEIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)NC2=CC(=CC=C2)Cl)C(=O)N3CCN(CC3)C4=CC=CC=C4OC
• Molecular Formula: C23H24ClN5O3S
• Molecular Weight: 486.0 g/mol

Description

1-(3-Chlorophenyl)-3-(5-(4-(2-methoxyphenyl)piperazine-1-carbonyl)-4-methylthiazol-2-yl)urea is a useful research compound. Its molecular formula is C23H24ClN5O3S and its molecular weight is 485.99. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Novel compounds with potential antimicrobial activities have been synthesized from the reaction of various ester ethoxycarbonylhydrazones with primary amines, demonstrating the utility of piperazine derivatives in developing new antimicrobial agents (H. Bektaş et al., 2007).
• Research has shown that specific piperazine derivatives can mediate penile erections in rats, indicating their potential application in studying erectile dysfunction and contributing to the development of novel treatments (M. Millan et al., 1997).
• The synthesis of new urea and thiourea derivatives of piperazine doped with Febuxostat has been explored for their anti-TMV and antimicrobial activities, showcasing the chemical versatility of piperazine compounds in creating therapeutics with diverse biological activities (R. C. Krishna Reddy et al., 2013).

Chemical Characterization and Analysis

• The electrochemical behavior and voltammetric determination of aryl piperazines, including methods for their detection and quantification in biological matrices, are crucial for understanding the pharmacokinetics and toxicological profiles of these compounds (Chiara Lucia Milanesi et al., 2021).
• A novel method for the rapid screening and detection of 1-(3-chlorophenyl)piperazine in forensic samples using electrochemical techniques has been developed, highlighting its significance in forensic investigations and drug abuse monitoring (W. P. Silva et al., 2021).

Anticancer Research

• Piperazinone derivatives have been evaluated for their cytotoxic activities on cancer cell lines, indicating the potential of these compounds in anticancer drug development (Saeed Ghasemi et al., 2020).